1-(3-chlorobenzyl)-N-(2-(methylthio)phenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-N-(2-methylsulfanylphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H17ClN2O2S/c1-26-18-10-3-2-9-17(18)22-19(24)16-8-5-11-23(20(16)25)13-14-6-4-7-15(21)12-14/h2-12H,13H2,1H3,(H,22,24)
• InChI Key: LEWLFTNBFHCWGD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)Cl
• Molecular Formula: C20H17ClN2O2S
• Molecular Weight: 384.9 g/mol

Description

1-(3-chlorobenzyl)-N-(2-(methylthio)phenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H17ClN2O2S and its molecular weight is 384.88. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Investigation and Model Compounds

Research into dihydropyridines, including compounds structurally related to 1-(3-chlorobenzyl)-N-(2-(methylthio)phenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, has provided insights into their spectroscopic properties. For instance, Fischer, Fleckenstein, and Hönes (1988) synthesized model compounds for natural coenzymes to study their conformation, absorption, and fluorescence via 1H NMR, UV/VIS absorption, and fluorescence spectroscopy (Fischer, Fleckenstein, & Hönes, 1988).

Synthesis of Novel Compounds

Bakhite, Al‐Sehemi, and Yamada (2005) expanded the scope of dihydropyridine derivatives by synthesizing novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems. These synthesized compounds serve as synthons for further development of polyheterocyclic systems, demonstrating the versatility of dihydropyridine derivatives in chemical synthesis (Bakhite, Al‐Sehemi, & Yamada, 2005).

Antimicrobial Activity

A study by Kolisnyk et al. (2015) explored the antimicrobial activity of novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides. This research highlights the potential of dihydropyridine derivatives as antimicrobial agents, with some compounds showing more activity than reference drugs against certain bacterial strains (Kolisnyk et al., 2015).

Heavy Metal Ion Adsorption

Ravikumar et al. (2011) synthesized aromatic polyamides and polythioamides with pendent chlorobenzylidine rings for the removal of heavy metal ions from aqueous solutions. Their research demonstrates the application of dihydropyridine derivatives in environmental pollution control, specifically in the adsorption of heavy metals (Ravikumar et al., 2011).